![molecular formula C6H6N2O4 B1348741 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione CAS No. 7270-63-5](/img/structure/B1348741.png)
5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione
Overview
Description
5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione is a chemical compound with the molecular formula C6H6N2O4 . It is a diazo compound, which are known for their high reactivity and versatility in organic synthesis .
Chemical Reactions Analysis
The principal pathway in the photochemical transformation of 5-diazo-2,2-dimethyl-4,6-dioxo-1,3-dioxane in an aqueous medium (or in methanol) is splitting out of nitrogen and the Wolff rearrangement to give the stable 2,2-dimethyl-5-oxo-1,3-dioxolane-4-carboxylic acid (or its methyl ester), which undergoes decarboxylation only at temperatures above 150 ° C, whereas it undergoes hydrolysis to a hydroxymalonic acid in the presence of trifluoroacetic acid .Scientific Research Applications
Organic Synthesis
5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione, also known as a derivative of Meldrum’s acid, is widely utilized in organic synthesis. Its adequate acidity and steric rigidity make it suitable for multiple carbon-carbon bond formations. For instance, it can accelerate Knoevenagel condensation reactions between aldehydes and Meldrum’s acid in ionic liquids .
Catalytic Decomposition
The compound is subject to catalytic decomposition which has been studied for its potential applications. This process can lead to the formation of various products that may have further scientific uses .
Photochemical Transformations
In photochemical studies, 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione undergoes transformations such as the Wolff rearrangement, leading to stable products that can be further utilized in research applications .
Biological Applications
Several derivatives based on Meldrum’s acid have interesting applications in biology. Its special structure allows it to be a target for both nucleophilic and electrophilic attacks, making it versatile for biological research .
Drug Synthesis
Meldrum’s acid derivatives are used in drug synthesis due to their reactivity and the ability to form diverse heterocyclic compounds, which are often found in pharmaceuticals .
Natural Product Synthesis
Meldrum’s acid and its derivatives play a significant role in the synthesis of natural products and analogs, contributing to the field of medicinal chemistry .
Polymer Synthesis
Substituted Meldrum’s acids serve as building blocks for the synthesis of polymers, including biodegradable linear or cross-linked polyesters .
Mechanism of Action
Mode of Action
The mode of action of 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione involves a series of chemical reactions. The principal pathway in the photochemical transformation of this compound involves the splitting out of nitrogen and the Wolff rearrangement . This leads to the formation of a stable compound, 2,2-dimethyl-5-oxo-1,3-dioxolane-4-carboxylic acid (or its methyl ester) .
Biochemical Pathways
The wolff rearrangement that occurs during its mode of action suggests that it may influence pathways involving carboxylic acids .
Result of Action
The result of the action of 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione involves the formation of a stable compound, 2,2-dimethyl-5-oxo-1,3-dioxolane-4-carboxylic acid (or its methyl ester), through the Wolff rearrangement . This compound undergoes decarboxylation only at temperatures above 150 °C, whereas it undergoes hydrolysis to a hydroxymalonic acid in the presence of trifluoroacetic acid .
Action Environment
The action of 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione is influenced by environmental factors such as light and temperature . The compound undergoes a photochemical transformation when exposed to light with a wavelength greater than 210 nm . Additionally, the resulting compound from this transformation undergoes decarboxylation only at temperatures above 150 °C .
properties
IUPAC Name |
5-diazo-2,2-dimethyl-1,3-dioxane-4,6-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O4/c1-6(2)11-4(9)3(8-7)5(10)12-6/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRCVEMYVKSXPLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC(=O)C(=[N+]=[N-])C(=O)O1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00336750 | |
Record name | 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00336750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione | |
CAS RN |
7270-63-5 | |
Record name | 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00336750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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